Mannitol

Specification

• Description: D-mannitol appears as odorless white crystalline powder or free-flowing granules. Sweet taste. (NTP, 1992); D-mannitol is the D-enantiomer of mannitol. It has a role as an osmotic diuretic, a sweetening agent, an antiglaucoma drug, a metabolite, an allergen, a hapten, a food bulking agent, a food anticaking agent, a food humectant, a food stabiliser, a food thickening agent, an Escherichia coli metabolite and a member of compatible osmolytes.; Mannitol is an osmotic diuretic that is metabolically inert in humans and occurs naturally, as a sugar or sugar alcohol, in fruits and vegetables. Mannitol elevates blood plasma osmolality, resulting in enhanced flow of water from tissues, including the brain and cerebrospinal fluid, into interstitial fluid and plasma. As a result, cerebral edema, elevated intracranial pressure, and cerebrospinal fluid volume and pressure may be reduced. Mannitol may also be used for the promotion of diuresis before irreversible renal failure becomes established; the promotion of urinary excretion of toxic substances; as an Antiglaucoma agent; and as a renal function diagnostic aid. On October 30, 2020, mannitol was approved by the FDA as add-on maintenance therapy for the control of pulmonary symptoms associated with cystic fibrosis in adult patients and is currently marketed for this indication under the name BRONCHITOL® by Chiesi USA Inc.; Mannitol is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).; Mannitol is an Osmotic Diuretic. The mechanism of action of mannitol is as an Osmotic Activity. The physiologic effect of mannitol is by means of Increased Diuresis.; Mannitol is a natural product found in Pisolithus tinctorius, Talaromyces verruculosus, and other organisms with data available.; Mannitol is a naturally occurring alcohol found in fruits and vegetables and used as an osmotic diuretic. Mannitol is freely filtered by the glomerulus and poorly reabsorbed from the renal tubule, thereby causing an increase in osmolarity of the glomerular filtrate. An increase in osmolarity limits tubular reabsorption of water and inhibits the renal tubular reabsorption of sodium, chloride, and other solutes, thereby promoting diuresis. In addition, mannitol elevates blood plasma osmolarity, resulting in enhanced flow of water from tissues into interstitial fluid and plasma.; D-mannitol is a metabolite found in or produced by Saccharomyces cerevisiae.; A diuretic and renal diagnostic aid related to sorbitol. It has little significant energy value as it is largely eliminated from the body before any metabolism can take place. It can be used to treat oliguria associated with kidney failure or other manifestations of inadequate renal function and has been used for determination of glomerular filtration rate. Mannitol is also commonly used as a research tool in cell biological studies, usually to control osmolarity.; See also: Mannitol; sorbitol (component of).
• CAS No.: 69-65-8
• Molecular Formula: C6H14O6
• Molecular Weight: 182.17 g/mol
• IUPAC Name: (2R,3R,4R,5R)-hexane-1,2,3,4,5,6-hexol
• Standard InChI: InChI=1S/C6H14O6/c7-1-3(9)5(11)6(12)4(10)2-8/h3-12H,1-2H2/t3-,4-,5-,6-/m1/s1
• Standard InChI Key: FBPFZTCFMRRESA-KVTDHHQDSA-N
• Isomeric SMILES: C([C@H]([C@H]([C@@H]([C@@H](CO)O)O)O)O)O
• SMILES: C(C(C(C(C(CO)O)O)O)O)O
• Canonical SMILES: C(C(C(C(C(CO)O)O)O)O)O
• Appearance: Powder
• Boiling Point: 563 °F at 3.5 mmHg (NTP, 1992); 290-295 °C at 3.50E+00 mm Hg; 290-295 °C @ 3.5 mm Hg; 290.00 to 295.00 °C. @ 760.00 mm Hg
• Colorform: Orthorhombic needles from alc; WHITE, CRYSTALLINE POWDER OR FREE FLOWING GRANULES
• Flash Point: greater than 300 °F (NTP, 1992)
• Melting Point: 331 to 334 °F (NTP, 1992); 166-168 °C; 166 °C